![molecular formula C15H15N5OS B2462339 5-amino-1-benzyl-N-(thiophen-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 899972-61-3](/img/structure/B2462339.png)
5-amino-1-benzyl-N-(thiophen-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
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Description
5-amino-1-benzyl-N-(thiophen-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide (abbreviated as 5-ABN-TTC) is an organic compound with a unique three-dimensional structure. It has been studied for its potential applications in organic synthesis, drug design, and drug delivery. 5-ABN-TTC has been found to have a variety of biochemical and physiological effects, as well as advantages and limitations for lab experiments.
Scientific Research Applications
Synthesis and Chemical Properties
- 5-Amino-1,2,3-triazole derivatives, such as 5-amino-1-benzyl-N-(thiophen-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide, are involved in various synthetic processes. Albert and Taguchi (1973) and Albert (1970) demonstrated the synthesis of triazole derivatives, highlighting the reactivity and versatility of these compounds in chemical synthesis (Albert & Taguchi, 1973), (Albert, 1970).
Biological Activity and Potential Applications
- Safonov, Panasenko, and Knysh (2017) explored the synthesis and structural confirmation of triazole derivatives, suggesting their potential in developing new pharmaceutical compounds (Safonov et al., 2017).
- Süleymanoğlu et al. (2017) studied 4-amino-1,2,4-triazole derivatives for their antileishmanial activity, indicating possible therapeutic applications of similar triazole compounds (Süleymanoğlu et al., 2017).
Structural and Physicochemical Analysis
- Ünver and Tanak (2018) conducted a crystal structure analysis of a similar compound, providing insights into the molecular structure which can be valuable for understanding the behavior of 5-amino-1,2,3-triazole derivatives in various applications (Ünver & Tanak, 2018).
Potential in Peptidomimetics and Drug Design
- Ferrini et al. (2015) discussed the use of 5-amino-1,2,3-triazole-4-carboxylic acid, a related molecule, in the preparation of biologically active compounds and peptidomimetics, suggesting the applicability of such compounds in drug discovery (Ferrini et al., 2015).
properties
IUPAC Name |
5-amino-1-benzyl-N-(thiophen-2-ylmethyl)triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N5OS/c16-14-13(15(21)17-9-12-7-4-8-22-12)18-19-20(14)10-11-5-2-1-3-6-11/h1-8H,9-10,16H2,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUPIHWOFQWMKSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=C(N=N2)C(=O)NCC3=CC=CS3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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